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Compound of Interest

Compound Name: ABBV-712

Cat. No.: B12378813

For laboratory professionals engaged in research and development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a clear, step-by-step guide for the safe disposal of
ABBV-712, a selective Tyrosine kinase 2 (TYK2) inhibitor. Adherence to these procedures is
essential to mitigate risks and ensure compliance with regulatory standards.

The primary guideline for the disposal of ABBV-712 is to treat it as regulated chemical waste.
All disposal actions must be in strict accordance with local, state, and federal regulations.[1]

Pre-Disposal and Spill Management

Before beginning the disposal process, ensure that appropriate personal protective equipment
(PPE) is in use. In the event of a spill, the following containment and cleanup measures should
be taken:

» Containment: Prevent any further leakage or spillage. It is crucial to keep the product away
from drains and water courses.[1]

e Cleanup: For liquid solutions of ABBV-712, absorb the spill with a finely-powdered, liquid-
binding material such as diatomite or universal binders.[1]

o Decontamination: All surfaces and equipment that have come into contact with ABBV-712
should be thoroughly decontaminated by scrubbing with alcohol.[1]
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All contaminated materials, including absorbents and cleaning supplies, must be collected and
disposed of as hazardous waste according to the procedures outlined below.[1]

Step-by-Step Disposal Protocol

e \Waste Collection:

o Collect all waste materials containing ABBV-712, including unused product, contaminated
absorbents, and disposable PPE, into a designated and clearly labeled hazardous waste
container.

o Ensure the container is compatible with the chemical properties of the waste.
e Labeling:

o The waste container must be accurately labeled with the words "Hazardous Waste," the
full chemical name (ABBV-712), and any other identifiers required by your institution's
Environmental Health and Safety (EHS) department.

e Storage:

o Store the sealed waste container in a designated, secure waste accumulation area. This
area should be well-ventilated and away from incompatible materials.

 Final Disposal:

o The final disposal of the container and its contents must be conducted through an
approved and licensed waste disposal facility.[1]

o Coordinate with your institution's EHS department to arrange for the pickup and disposal
of the waste. Never dispose of ABBV-712 down the drain or in regular trash.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper handling and
disposal of ABBV-712 waste.
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Caption: Workflow for the safe disposal of ABBV-712.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b12378813?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC73567.html
https://www.benchchem.com/product/b12378813#abbv-712-proper-disposal-procedures
https://www.benchchem.com/product/b12378813#abbv-712-proper-disposal-procedures
https://www.benchchem.com/product/b12378813#abbv-712-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

